4-(ethoxymethyl)-1,3-thiazol-2-amine
Description
The description of a compound typically includes its molecular formula, molecular weight, and structural formula. It may also include its IUPAC name and other identifiers like CAS number .
Synthesis Analysis
This involves detailing the methods and conditions under which the compound can be synthesized. It may involve multiple steps, each with specific reactants and catalysts .Molecular Structure Analysis
Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the molecular structure of a compound .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes identifying the reactants, products, and the conditions under which the reaction occurs .Physical And Chemical Properties Analysis
This includes studying properties like melting point, boiling point, solubility, and reactivity. Techniques like IR spectroscopy and UV-Vis spectroscopy might be used .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-(ethoxymethyl)-1,3-thiazol-2-amine can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "2-aminothiazole", "ethyl bromoacetate", "sodium hydride", "ethanol", "hydrochloric acid", "sodium hydroxide", "diethyl ether" ], "Reaction": [ "Step 1: Ethyl bromoacetate is reacted with 2-aminothiazole in ethanol to form ethyl 2-(1,3-thiazol-2-ylamino)acetate.", "Step 2: Sodium hydride is added to a solution of ethyl 2-(1,3-thiazol-2-ylamino)acetate in ethanol to form the corresponding thiazol-2-yl carbanion.", "Step 3: Ethanol is removed and the resulting carbanion is treated with hydrochloric acid to form 2-(1,3-thiazol-2-yl)acetic acid.", "Step 4: 2-(1,3-thiazol-2-yl)acetic acid is reacted with sodium hydroxide and ethyl iodide in diethyl ether to form 4-(ethoxymethyl)-1,3-thiazol-2-amine." ] } | |
CAS RN |
897920-20-6 |
Product Name |
4-(ethoxymethyl)-1,3-thiazol-2-amine |
Molecular Formula |
C6H10N2OS |
Molecular Weight |
158.2 |
Purity |
95 |
Origin of Product |
United States |
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